Cas no 172504-73-3 (2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-)
172504-73-3 structure
Product Name:2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-
CAS No:172504-73-3
MF:C7H6N6
MW:174.162739276886
CID:111511
PubChem ID:45099628
Update Time:2025-04-18
2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-
- 3-AMINO-6-(METHYLAMINO)PYRAZINE-2,5-DICARBONITRILE
- 3-AMINO-5-(METHYLAMINO)PYRAZINE-2,6-DICARBONITRILE
- 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-(9CI)
- 172504-73-3
- DTXSID40668007
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- Inchi: 1S/C7H6N6/c1-11-7-5(3-9)12-6(10)4(2-8)13-7/h1H3,(H2,10,12)(H,11,13)
- InChI Key: MVONURPSGQYSBQ-UHFFFAOYSA-N
- SMILES: N(C)C1C(C#N)=NC(=C(C#N)N=1)N
Computed Properties
- Exact Mass: 174.065
- Monoisotopic Mass: 174.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1
- Topological Polar Surface Area: 111A^2
2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
172504-73-3 (2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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